Cas no 1805989-93-8 (Ethyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1805989-93-8
• MF: C₁₁H₁₀ClF₃INO₃
• MW: 423.554685115814
• CID: 4837312
• Update Time: 2025-05-19

Ethyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H10ClF3INO3/c1-2-19-8(18)3-7-9(16)6(4-12)5-17-10(7)20-11(13,14)15/h5H,2-4H2,1H3
• InChI Key： MPLNQINJSUTBJW-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=CN=C(C=1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate

Ethyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate: A Comprehensive Overview

Ethyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate, identified by the CAS number 1805989-93-8, is a complex organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a trifluoromethoxy group, an iodo group, a chloromethyl group, and an ethyl acetate moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various research and industrial purposes.

The synthesis of Ethyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and esterifications. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, studies published in the Journal of Organic Chemistry have demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently introduce the iodo and chloromethyl groups onto the pyridine ring. These methods not only enhance the scalability of the synthesis but also reduce environmental impact by minimizing waste generation.

One of the most significant applications of Ethyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate lies in its potential as a building block for drug discovery. The trifluoromethoxy group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a desirable substituent in medicinal chemistry. Similarly, the iodo group can serve as a leaving group in subsequent transformations, enabling further functionalization of the molecule. Recent research has explored the use of this compound as a precursor for developing novel kinase inhibitors and GPCR modulators, with promising results reported in preclinical studies.

In addition to its role in drug discovery, Ethyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate has shown potential in agrochemical applications. The chloromethyl group exhibits mild electrophilic reactivity, which can be harnessed to develop bioactive compounds with pesticidal properties. A study published in Pest Management Science highlighted the compound's ability to inhibit key enzymes involved in insect metabolism, suggesting its potential as an environmentally friendly alternative to conventional pesticides.

The physical properties of Ethyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate are also noteworthy. Its melting point and boiling point are significantly influenced by the electron-withdrawing effects of the trifluoromethoxy and iodo groups, which increase molecular polarity and intermolecular forces. These properties make it suitable for use in high-performance liquid chromatography (HPLC) as both a stationary phase modifier and an eluent additive. Recent innovations in chromatography have leveraged these properties to develop more efficient separation techniques for complex mixtures.

From an environmental standpoint, Ethyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate demonstrates moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments necessitates careful handling during industrial processes to prevent contamination. Regulatory agencies such as the United States Environmental Protection Agency (EPA) have established guidelines for safe disposal and storage of such compounds to minimize ecological risks.

In conclusion, Ethyl 5-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate (CAS No: 1805989-93-8) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers and manufacturers alike. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an even greater role in driving innovation across various scientific disciplines.